Cas no 865199-43-5 (methyl 2-(2Z)-2-(2-phenylacetyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: methyl 2-(2Z)-2-(2-phenylacetyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865199-43-5
• MF: C₁₈H₁₇N₃O₅S₂
• MW: 419.474681615829
• CID: 5759489
• PubChem ID: 4110534
• Update Time: 2025-05-24

methyl 2-(2Z)-2-(2-phenylacetyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• AKOS024607210
• methyl 2-[(2Z)-2-[(2-phenylacetyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• methyl 2-[2-(2-phenylacetyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• F1366-1312
• 865199-43-5
• (Z)-methyl 2-(2-((2-phenylacetyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate
• methyl (Z)-2-(2-((2-phenylacetyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate
• 3(2H)-Benzothiazoleacetic acid, 6-(aminosulfonyl)-2-[(2-phenylacetyl)imino]-, methyl ester
• methyl 2-(2Z)-2-(2-phenylacetyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

• Inchi： 1S/C18H17N3O5S2/c1-26-17(23)11-21-14-8-7-13(28(19,24)25)10-15(14)27-18(21)20-16(22)9-12-5-3-2-4-6-12/h2-8,10H,9,11H2,1H3,(H2,19,24,25)/b20-18-
• InChI Key： TXDMDNBOJMDSJV-ZZEZOPTASA-N
• SMILES： S1/C(=N\C(CC2C=CC=CC=2)=O)/N(CC(=O)OC)C2C=CC(=CC1=2)S(N)(=O)=O

Computed Properties

• Exact Mass: 419.06096300g/mol
• Monoisotopic Mass: 419.06096300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 659.4±65.0 °C(Predicted)
• pka: 9.48±0.20(Predicted)

Additional information on methyl 2-(2Z)-2-(2-phenylacetyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Comprehensive Analysis of Methyl 2-(2Z)-2-(2-phenylacetyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865199-43-5)

The compound methyl 2-(2Z)-2-(2-phenylacetyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865199-43-5) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its intricate molecular structure, featuring a benzothiazole core and sulfamoyl functional group, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting enzyme inhibition and modulating biological pathways, particularly in the context of inflammatory and metabolic disorders.

One of the key highlights of this compound is its Z-configuration imino group, which contributes to its unique stereochemical properties. This configuration is critical for its interaction with biological targets, such as proteins and receptors. The presence of the phenylacetyl moiety further enhances its binding affinity, making it a promising candidate for structure-activity relationship (SAR) studies. Recent advancements in computational chemistry have enabled researchers to predict its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

In the context of current trends, the demand for novel sulfonamide derivatives has surged due to their broad-spectrum biological activities. The sulfamoyl group in this compound is particularly noteworthy, as it is often associated with antimicrobial and anti-inflammatory effects. This aligns with the growing interest in developing new therapeutic agents to address antibiotic resistance and chronic inflammatory conditions. Additionally, the benzothiazole scaffold is a privileged structure in medicinal chemistry, frequently employed in the design of kinase inhibitors and anticancer agents.

From a synthetic perspective, the preparation of methyl 2-(2Z)-2-(2-phenylacetyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate involves multi-step organic transformations, including condensation, cyclization, and functional group interconversion. Researchers have optimized these protocols to achieve high yields and purity, which are essential for preclinical evaluations. The compound's stability under various pH conditions and its solubility profile are also areas of active investigation, as these factors influence its formulation and delivery.

The potential applications of this compound extend beyond therapeutics. Its unique structural features make it a valuable tool in chemical biology for probing enzyme mechanisms and signaling pathways. For instance, its ability to act as a molecular probe has been explored in studies targeting cysteine proteases, which play pivotal roles in numerous physiological and pathological processes. This versatility underscores its importance in both academic and industrial research settings.

As the scientific community continues to explore the frontiers of drug discovery, compounds like methyl 2-(2Z)-2-(2-phenylacetyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate are likely to gain further attention. Its combination of a benzothiazole core, sulfamoyl functionality, and Z-configuration imino group offers a rich platform for innovation. Future research may focus on optimizing its bioactivity, reducing potential off-target effects, and exploring its synergy with other therapeutic agents.

In conclusion, methyl 2-(2Z)-2-(2-phenylacetyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865199-43-5) represents a fascinating area of study with far-reaching implications. Its structural complexity and biological relevance position it as a compound of significant interest in modern chemistry and pharmacology. As research progresses, it may pave the way for groundbreaking discoveries in medicine and beyond.